N-(3-methoxybenzyl)-1-(2-methylbenzyl)-1H-1,2,3-benzotriazole-5-carboxamide

• IUPAC Name: N-(4-methoxyphenyl)-3-[methyl-(4-methylphenyl)sulfonylamino]thiophene-2-carboxamide
• InChI: InChI=1S/C20H20N2O4S2/c1-14-4-10-17(11-5-14)28(24,25)22(2)18-12-13-27-19(18)20(23)21-15-6-8-16(26-3)9-7-15/h4-13H,1-3H3,(H,21,23)
• InChI Key: YMCWEEAWDLHGJJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(C)C2=C(SC=C2)C(=O)NC3=CC=C(C=C3)OC
• Molecular Formula: C20H20N2O4S2
• Molecular Weight: 416.5 g/mol

Description

N-(3-methoxybenzyl)-1-(2-methylbenzyl)-1H-1,2,3-benzotriazole-5-carboxamide is a chemical compound that has been the subject of scientific research for its potential applications in various fields.

Scientific Research Applications

Synthesis and Chemical Properties

High-Yield Synthesis Techniques : A study reported the high-yield synthesis of related benzamide derivatives, focusing on efficient production methods. These techniques could be relevant for synthesizing N-(3-methoxybenzyl)-1-(2-methylbenzyl)-1H-1,2,3-benzotriazole-5-carboxamide with potential modifications to improve yield and purity (Bobeldijk et al., 1990).

Protective Group Strategies : Research on 4-methoxy-α-methylbenzyl esters highlights the use of protective groups in synthesis, offering insights into handling sensitive functional groups during the synthesis of complex molecules such as this compound (Yoo et al., 1990).

Biological Activities and Applications

Antifungal and Antimicrobial Properties : A collection of structurally related N-(4-halobenzyl)amides demonstrated significant antifungal activity against various Candida strains. Such studies indicate potential antimicrobial applications for this compound (Montes et al., 2016).

Inhibition of Cell Adhesion : Compounds with similar structural frameworks have shown to inhibit cell adhesion by targeting adhesion molecules like E-selectin, ICAM-1, and VCAM-1. This property suggests potential research applications in studying inflammatory processes and cancer metastasis (Boschelli et al., 1995).